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Compound of Interest

Compound Name: 2-Benzylideneheptanal-d5

Cat. No.: B12375505

Technical Guide: 2-Benzylideneheptanal-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supplier specifications for 2-
Benzylideneheptanal-d5, a deuterated analog of 2-Benzylideneheptanal. This document is
intended for researchers, scientists, and professionals in drug development who utilize stable
isotope-labeled compounds in their work.

Core Compound Specifications

2-Benzylideneheptanal-d5 is a synthetic, stable isotope-labeled compound where five
hydrogen atoms on the phenyl ring have been replaced with deuterium. This labeling provides
a distinct mass shift, making it a valuable internal standard for mass spectrometry-based
guantitative analysis.

A summary of the typical physical and chemical properties of 2-Benzylideneheptanal-d5 is
provided in the table below. These values are representative of commercially available
products and may vary slightly between suppliers and batches.
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Property Specification

Chemical Name 2-(Phenyl-d5-methylene)heptanal

Synonyms a-Pentylcinnamaldehyde-d5, Amyl Cinnamal-d5
Molecular Formula C14H13Ds0O

Molecular Weight 207.32 g/mol

CAS Number 2734302-95-3

Appearance Neat (liquid or solid)

Chemical Purity (GC-MS) >85% (Typical)

Isotopic Enrichment >98 atom % D (Typical)

Storage Conditions -20°C for long-term storage

Experimental Protocols for Quality Control

The quality and purity of 2-Benzylideneheptanal-d5 are critical for its use in sensitive
analytical applications. The following are generalized experimental protocols for the
determination of chemical purity and isotopic enrichment, based on standard analytical
techniques for similar deuterated compounds.

Chemical Purity Determination by Gas Chromatography-
Mass Spectrometry (GC-MS)

Objective: To determine the chemical purity of 2-Benzylideneheptanal-d5 and identify any
potential impurities.

Instrumentation:
e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
¢ Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 um) is suitable.

Procedure:
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o Sample Preparation: Prepare a dilute solution of 2-Benzylideneheptanal-d5 in a high-purity
organic solvent such as hexane or ethyl acetate. A typical concentration is 1 mg/mL.

e GC-MS Parameters:
o Injector Temperature: 250 °C
o Oven Temperature Program:
» [nitial temperature: 70 °C, hold for 2 minutes
= Ramp: 10 °C/min to 280 °C
» Hold: 5 minutes at 280 °C
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.

o Data Analysis: The chemical purity is determined by the area percentage of the main peak in
the total ion chromatogram (TIC). Impurities are identified by their mass spectra and
retention times.

Isotopic Enrichment and Structural Confirmation by
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the isotopic enrichment (deuterium incorporation) and the structural
integrity of the molecule.

Instrumentation:
e High-resolution NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12375505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Dissolve an appropriate amount of 2-Benzylideneheptanal-d5 in a
suitable deuterated solvent (e.g., Chloroform-d, CDCIs).

e 'H NMR Analysis:
o Acquire a standard proton NMR spectrum.

o The absence or significant reduction of signals in the aromatic region (typically ~7.2-7.5
ppm) compared to the non-deuterated standard confirms the high level of deuterium
incorporation on the phenyl ring.

o The remaining proton signals corresponding to the heptanal chain should be present and
show the expected chemical shifts and coupling patterns.

e 2H NMR Analysis:
o Acquire a deuterium NMR spectrum.

o The presence of a signal in the aromatic region confirms the location of the deuterium
atoms on the phenyl ring.

e 13C NMR Analysis:
o Acquire a carbon-13 NMR spectrum.

o The carbon signals of the deuterated phenyl ring will show characteristic splitting patterns
(C-D coupling) and a slight upfield shift compared to the non-deuterated compound.

o Data Analysis: Isotopic enrichment can be estimated by comparing the integral of the
residual proton signals in the aromatic region of the *H NMR spectrum to the integrals of the
protons on the heptanal chain. For a more accurate determination, mass spectrometry is
often used in conjunction with NMR.

Quality Control and Data Analysis Workflow

The following diagram illustrates a typical workflow for the quality control and analysis of a
stable isotope-labeled compound like 2-Benzylideneheptanal-d5.
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Quality Control Workflow for 2-Benzylideneheptanal-d5
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 To cite this document: BenchChem. [2-Benzylideneheptanal-d5 supplier specifications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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